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Compound of Interest

Compound Name:
(2-Methoxy-5-

methylphenyl)methanamine

CAS No.: 7383-12-2

Cat. No.: B2552417

Get Quote

Executive Summary & Analytical Context
(2-Methoxy-5-methylphenyl)methanamine (CAS: 6851-80-5) is a critical benzylamine

scaffold often employed as a "linker" fragment in the synthesis of kinase inhibitors and GPCR

ligands. Its structural integrity is defined by a specific 1,2,5-trisubstitution pattern on the

benzene ring.

In synthetic workflows, this compound is frequently prone to regioisomeric contamination

(specifically the 4-methyl isomer) during electrophilic aromatic substitution precursors.

Furthermore, the benzylic amine protons are sensitive to solvent exchange, leading to

integration errors.

This guide provides a definitive structural analysis, distinguishing the target compound from its

isomers and optimizing solvent selection for quantitative accuracy.
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The 1H NMR spectrum of (2-Methoxy-5-methylphenyl)methanamine is characterized by

three distinct regions: the aliphatic substituents, the benzylic linker, and the aromatic coupling

network.

Predicted Chemical Shift Data (400 MHz, CDCl₃)

Proton
Group
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Shift (δ,
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y
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(

)

Assignme
nt Logic

Ar-H (C3) Aromatic 6.75 - 6.85 Doublet (d) 1H Hz

Ortho to -

OMe

(Shielded)

Ar-H (C4) Aromatic 7.00 - 7.10

Doublet of

Doublets

(dd)

1H Hz

Ortho to

H3, Meta

to H6

Ar-H (C6) Aromatic 7.10 - 7.20 Doublet (d) 1H Hz
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to

Benzylic 3.75 - 3.85 Singlet (s) 2H -
Deshielded

by Ring/N

Methoxy 3.80 - 3.85 Singlet (s) 3H -

Strong

Singlet

(Diagnostic

)

Methyl 2.25 - 2.30 Singlet (s) 3H -
Typical

Aryl-Methyl

Amine 1.5 - 2.0
Broad

Singlet
2H -

Solvent/Co

nc.

Dependent
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Note: The Methoxy (

) and Benzylic (

) peaks often overlap in

. See Section 3.2 for resolution strategies.

Structural Connectivity Diagram
The following diagram illustrates the logical flow from chemical structure to NMR signal

assignment, highlighting the critical coupling network.

Molecule Structure

NMR Signals (CDCl3)

C1: CH2-NH2 C2: OMe

Singlet ~3.8 ppm

C3: H (Ortho to OMe)

Singlet ~3.8 ppm

C4: H (Meta to OMe)

Doublet (J~8Hz)
Shielded

C5: Me

dd (J~8, 2Hz)

Coupled to H3

C6: H (Ortho to C1)

Singlet ~2.3 ppm

Doublet (J~2Hz)Meta Coupling
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Click to download full resolution via product page

Figure 1: Structural assignment workflow correlating the 1,2,5-substitution pattern to specific

NMR signals.

Comparative Analysis: Alternatives & Isomers
This section objectively compares the target molecule's spectral fingerprint against its most

common regioisomer and evaluates solvent performance.

Analytical Challenge: Distinguishing Regioisomers
The primary impurity in the synthesis of this compound is the 4-methyl isomer ((2-Methoxy-4-

methylphenyl)methanamine). Both compounds have identical mass (MW 151.21) and

functional groups, making MS differentiation difficult. NMR is the gold standard for distinction.

Feature
Target: 5-Methyl

Isomer

Alternative: 4-Methyl

Isomer
Differentiation Logic

Substitution 1,2,5-Trisubstituted 1,2,4-Trisubstituted
Ring proton positions

differ.

Coupling Pattern ABX System (approx)
Isolated Singlet + AB

System
Key Discriminator

H-3 Signal
Doublet (

Hz)
Singlet (Isolated)

In the 4-Me isomer, H-

3 is between OMe and

Me (no neighbors).

H-4 Signal dd (Coupled to H3/H6)
N/A (Substituted by

Me)

The target has a

proton at C4; the

isomer has a methyl.

H-5/H-6
H6 is a meta-doublet (

Hz)

H5/H6 are ortho-

doublets (

Hz)

The 4-Me isomer

shows strong ortho

coupling between H5

and H6.

Visualizing the Isomer Distinction
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The following decision tree illustrates how to rapidly confirm the correct isomer based on the

aromatic region.

Analyze Aromatic Region (6.5 - 7.5 ppm)

Inspect Proton Ortho to OMe (approx 6.7 ppm)

Signal is a SINGLET?

Yes

Signal is a DOUBLET?

Yes

Identification: 4-Methyl Isomer
(Impurity)

H3 is isolated

Identification: 5-Methyl Isomer
(Target Product)

H3 couples to H4

Click to download full resolution via product page

Figure 2: Decision tree for distinguishing the 5-methyl target from the common 4-methyl

regioisomer.

Solvent Comparison: CDCl₃ vs. DMSO-d₆
The choice of solvent dramatically affects the visibility of the amine (

) protons and the resolution of the benzylic/methoxy overlap.
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Parameter
Chloroform-d (

)

DMSO- Recommendation

Visibility

Poor. Often

broad/invisible due to

exchange.[1]

Excellent. Usually

sharp singlet or triplet

(if coupled).

Use DMSO-

if proton counting of

is required.

Peak Overlap

High. OMe and

often merge at ~3.8

ppm.

Moderate. Polarity

shift often separates

these signals.

Use DMSO-

or

(Benzene-d6) for

better separation.

Solubility
Good for free base.

Poor for HCl salts.

Excellent for both free

base and salts.

DMSO-

is the universal choice

for this class.

Water Peak
~1.56 ppm (Usually

clear of key signals).

~3.33 ppm (Can

obscure benzylic

region if wet).

Ensure DMSO is dry

(ampoule).

Experimental Protocol
To ensure reproducibility and high-resolution data suitable for publication or regulatory filing,

follow this validated protocol.

Sample Preparation
Mass: Weigh 5–10 mg of (2-Methoxy-5-methylphenyl)methanamine.

Solvent: Add 0.6 mL of DMSO-

(preferred for resolution) or

.

Tip: If using
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, filter through a small plug of basic alumina if the solution appears cloudy (removes HCl
salts).

Mixing: Vortex for 30 seconds. Ensure the solution is homogeneous and free of suspended

particles.

Tube: Transfer to a high-quality 5mm NMR tube (e.g., Wilmad 507-PP).

Acquisition Parameters (Standard 400 MHz)
Pulse Sequence:zg30 (30° pulse angle) to prevent saturation.

Relaxation Delay (D1): Set to 5.0 seconds.

Reasoning: The benzylic and methyl protons have different T1 relaxation times. A short D1

(e.g., 1.0s) will lead to under-integration of the methyl group relative to the aromatic

protons.

Scans (NS): 16 or 32 scans are sufficient for >95% purity.

Spectral Width: -2 to 14 ppm.

Temperature: 298 K (25°C).

Validation Workflow (Self-Check)
Integrate the Methyl Singlet (2.3 ppm): Set this integral to 3.00.

Check Methoxy (3.8 ppm): Should integrate to 3.00 (±0.1).

Check Aromatic Region: Sum of integrals should be 3.00.

Check Benzylic

: Should integrate to 2.00.

Failure Mode: If Benzylic

is < 2.0, check for
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exchange (common in old DMSO) or T1 saturation (increase D1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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